molecular formula C10H10N2O2 B2520108 2-(3-Oxo-1,2-dihydroisoindol-1-yl)acetamide CAS No. 94512-07-9

2-(3-Oxo-1,2-dihydroisoindol-1-yl)acetamide

Cat. No. B2520108
CAS RN: 94512-07-9
M. Wt: 190.202
InChI Key: AJEGLPHDCIMJPT-UHFFFAOYSA-N
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Description

“2-(3-Oxo-1,2-dihydroisoindol-1-yl)acetamide” is a chemical compound with the CAS Number: 94512-07-9 . It has a linear formula of C10H10N2O2 . The compound has a molecular weight of 190.2 .


Molecular Structure Analysis

The InChI Code for “2-(3-Oxo-1,2-dihydroisoindol-1-yl)acetamide” is 1S/C10H10N2O2/c11-9(13)5-8-6-3-1-2-4-7(6)10(14)12-8/h1-4,8H,5H2,(H2,11,13)(H,12,14) .


Chemical Reactions Analysis

The synthesis of similar compounds involves a Claisen–Smichdt-type condensation reaction . Luminescent phthalimidino derivatives were prepared and characterized, and their crystallization revealed a new approach for the crystallization of an organic compound .


Physical And Chemical Properties Analysis

The IUPAC Name is 2-(3-oxo-2,3-dihydro-1H-isoindol-1-yl)acetamide .

Scientific Research Applications

Pharmaceutical Synthesis

The isoindoline-1,3-dione scaffold has garnered significant attention in drug discovery due to its versatile chemical reactivity. Researchers have explored various synthetic methodologies to access derivatives of this compound. One common approach involves the condensation reaction of an aromatic primary amine with a maleic anhydride derivative, leading to the formation of N-isoindoline-1,3-diones . These derivatives exhibit potential as therapeutic agents, making them valuable candidates for drug development.

Biological Properties and Therapeutic Potential

Understanding the biological properties of N-isoindoline-1,3-dione derivatives is crucial. Researchers explore their interactions with biological targets, including enzymes, receptors, and cellular pathways. These insights guide drug design and optimization. For instance, recent studies have evaluated their anti-HIV-1 activity .

Sustainable Synthesis Approaches

As with any field, sustainable and environmentally friendly synthetic methods are essential. Researchers emphasize the need for greener approaches to access isoindoline-1,3-dione derivatives. Strategies such as microwave-assisted synthesis, solvent-free reactions, and catalytic processes contribute to sustainable chemistry .

properties

IUPAC Name

2-(3-oxo-1,2-dihydroisoindol-1-yl)acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C10H10N2O2/c11-9(13)5-8-6-3-1-2-4-7(6)10(14)12-8/h1-4,8H,5H2,(H2,11,13)(H,12,14)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

AJEGLPHDCIMJPT-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C2C(=C1)C(NC2=O)CC(=O)N
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C10H10N2O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

190.20 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-(3-Oxo-1,2-dihydroisoindol-1-yl)acetamide

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